Cas no 13752-83-5 (ARABIC ACID)

• Product Name: ARABIC ACID
• CAS No: 13752-83-5
• MF: C₅H₁₀O₆
• MW: 166.129302501678
• MDL: MFCD01310213
• CID: 188371
• PubChem ID: 122045
• Update Time: 2025-06-08

ARABIC ACID Chemical and Physical Properties

Names and Identifiers

• Arabinonic acid
• D-Arabinonic acid
• 1,4-D-XYLOBIOSE
• C01630
• D-xylobiose
• D-xylonic acid
• D-Xylonsaeure
• l-Xylonsaeure
• xylonic acid
• Xylonsaeure
• Arabonicacid
• ARABINOIC ACID
• D-Arabonic acid
• D-Arabinoic Acid
• (2R,4R)-2,3,4-Trihydroxyglutaric acid
• (2R,4R)-2,3,4-Trihydroxypentanedioic acid
• ARABIC ACID
• Arabonic acid
• SCHEMBL192117
• E38ABBA6-D029-42A8-9CBE-FCEF81C541C3
• arbonic acid
• 488-30-2
• Arabinonate
• 22373-09-7
• Arabinonic acid, DL-
• 32609-14-6
• QXKAIJAYHKCRRA-JJYYJPOSSA-N
• 6MB7RT6FS7
• 4F3DFQ2NA3
• UNII-4F3DFQ2NA3
• D8T
• C00878
• J-018803
• CHEBI:20912
• (2S,3R,4R)-2,3,4,5-tetrahydroxypentanoic acid
• D-Arabonate
• 13752-83-5
• Q27109364
• DTXSID3074991
• ARABINIC ACID
• ARABINOICACID=ARABONSRE

• MDL： MFCD01310213
• Inchi： 1S/C5H10O6/c6-1-2(7)3(8)4(9)5(10)11/h2-4,6-9H,1H2,(H,10,11)/t2-,3-,4+/m1/s1
• InChI Key： QXKAIJAYHKCRRA-JJYYJPOSSA-N
• SMILES： O[C@@H]([C@@H](C(=O)O)O)[C@@H](CO)O

Computed Properties

• Exact Mass: 166.04773803g/mol
• Monoisotopic Mass: 166.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on ARABIC ACID

ARABIC ACID: A Comprehensive Overview

ARABIC ACID, also known by its CAS number CAS No. 13752-83-5, is a naturally occurring organic compound that has garnered significant attention in recent years due to its diverse applications and unique properties. This compound, chemically classified as a dicarboxylic acid, is derived from the gum arabic tree (Acacia senegal) and has been utilized for centuries in various industries. In this article, we will delve into the latest research findings, chemical properties, applications, and future prospects of ARABIC ACID.

The chemical structure of ARABIC ACID is characterized by a linear chain of sugar units linked by glycosidic bonds, with the presence of uronic acid groups. This structure contributes to its water-soluble nature and viscoelastic properties. Recent studies have highlighted the potential of ARABIC ACID in biotechnology and pharmaceuticals due to its ability to form stable gels and films. For instance, researchers have explored its use as a bioadhesive in drug delivery systems, which could enhance the efficacy of medications by ensuring prolonged retention at the site of application.

In the food industry, ARABIC ACID is widely used as a stabilizer and emulsifier. Its ability to form strong hydrogen bonds with water molecules makes it an ideal ingredient for maintaining the consistency of beverages and processed foods. Moreover, recent advancements in food science have led to the development of low-calorie products that incorporate ARABIC ACID, leveraging its thickening properties without adding excessive sugars or fats.

The cosmetic industry has also embraced ARABIC ACID for its moisturizing and skin-repairing benefits. Studies conducted in 2023 have demonstrated that formulations containing ARABIC ACID can improve skin elasticity and reduce signs of aging by enhancing collagen synthesis. This has positioned it as a key ingredient in anti-aging skincare products, particularly in regions with harsh climatic conditions where skin hydration is crucial.

Beyond its traditional applications, ARABIC ACID is finding new uses in environmental science. Researchers are investigating its potential as a biodegradable polymer for packaging materials, which could significantly reduce plastic waste. Preliminary results indicate that films made from ARABIC ACID-based polymers exhibit excellent barrier properties against oxygen and moisture, making them suitable for food packaging applications.

The agricultural sector is another area where ARABIC ACID strong has shown promise. Recent experiments have demonstrated that when applied as a foliar spray, it can enhance plant resistance to drought and salinity stress. This could be particularly beneficial for farmers in arid regions who face challenges due to climate change.

In terms of market trends, the demand for CAS No. 13752-83-5 strong (commonly referred to as gum arabic) is expected to grow at a compound annual growth rate (CAGR) of 4.5% from 2023 to 2030. This growth is driven by increasing health consciousness among consumers and the rising popularity of natural ingredients in food and cosmetic products.

To ensure sustainable production, efforts are underway to optimize the extraction processes of gum arabic while minimizing environmental impact. Innovations such as enzymatic hydrolysis are being explored to improve yield and reduce energy consumption during processing.

In conclusion, < strong ARABIC ACID strong ( CAS No . 13752 - 83 - 5 ) remains a versatile compound with applications across multiple industries . Its natural origin , combined with recent scientific breakthroughs , positions it as a valuable resource for addressing contemporary challenges in health , environment , and technology . As research continues to uncover new potentials , the future of this remarkable compound looks even more promising .